Cas no 3171-45-7 (4,5-Dimethyl-o-phenylenediamine)

4,5-Dimethyl-o-phenylenediamine structure

3171-45-7 structure

Product Name:4,5-Dimethyl-o-phenylenediamine

CAS No:3171-45-7

MF:C₈H₁₂N₂

MW:136.194281578064

MDL:MFCD00007729

CID:84652

PubChem ID:76635

Update Time:2025-09-18

4,5-Dimethyl-o-phenylenediamine Chemical and Physical Properties

Names and Identifiers

- 4,5-Dimethylbenzene-1,2-diamine
- 4,5-diamino-o-xylene
- 4,5-Dimethyl-o-phenylenediamine
- 4,5-Dimethyl-1,2-phenylenediamine
- 4,5-Dimethyl-1,2-benzenediamine
- 4,6-DIMETHYL-1,2-PHENYLENEDIAMINE
- 4.5-Dimethyl-o-phenylenediamine
- 1,2-Benzenediamine,4,5-dimethyl
- 1,2-diamino-4,5-dimethylbenzene
- 4,5-dimethyl-1,2-diamino benzene
- 4,5-Dimethyl-ortho-phenylenediamine
- 4,5-dimethyl-phenylene-1,2-diamine
- STR00578
- 4,5-dimethyl benzene-1,2-diamine
- J-018515
- 1,2-Benzenediamine, 4,5-dimethyl-
- 1OJ9D3R6NH
- 4,5-dimethyl-1,2-phenylene diamine
- 4,5-Dimethyl-1,2-phenylenediamine, 98%
- 4,5-Dimethyl-benzene-1,2-diamine;4,5-Dimethyl-o-phenylenediamine
- AKOS001145958
- CCG-302512
- 4,5-dimethyl-o-phenylene diamine
- 4,5-Dimethyl-1,2-benzenediamine #
- FT-0617194
- 2-amino-4,5-dimethylaniline
- doi:10.14272/XSZYBMMYQCYIPC-UHFFFAOYSA-N.1
- PS-4710
- Z111874900
- O-PHENYLENEDIAMINE, 4,5-DIMETHYL-
- CHEMBL1229654
- 1,2-Benzenediamine,4,5-dimethyl-
- CS-0067260
- 4,5-DIAMINO-1,2-DIMETHYLBENZENE
- 4,5-dimethyl-1,2-phenylendiamine
- InChI=1/C8H12N2/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,9-10H2,1-2H
- NS00029165
- A5719
- J-514101
- UNII-1OJ9D3R6NH
- BP-10016
- 3171-45-7
- 4,5-Dimethylphenylene-1,2-diamine
- 1,2 dimethyl 4,5 diaminobenzene
- NSC 12978
- Q27094115
- HMS1784G13
- DTXSID1062885
- EN300-24177
- DIMETHYL-O-PHENYLENEDIAMINE, 4,5-
- o-Xylene-4,5-diamine
- AM9908
- MFCD00007729
- 1,2-Dimethyl-4,5-diaminobenzene
- NSC-12978
- D1083
- 2,3-Diamino-5,6-dimethylbenzene
- EINECS 221-635-1
- PD007745
- DB03180
- SY032678
- NSC12978
- 4,5-Dimethyl-benzene-1,2-diamine
- 4,5-dimethyl-1,2-diaminobenzene
- SCHEMBL121858
- 10.14272/XSZYBMMYQCYIPC-UHFFFAOYSA-N.1
- BB 0258204
- 4,5-dimethylphenylenediamine
- STK506887
- ALBB-025865
- 4,5-Dimethylbenzene-1,2-diamine;2-Amino-4,5-dimethylphenylamine;
- 1,2Benzenediamine, 4,5dimethyl
- DTXCID6038407
- DB-013149
- 4,5Dimethylophenylenediamine
- DIMPDA
- 4,5-DM-o-PDA
- MDL： MFCD00007729
- Inchi： 1S/C8H12N2/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,9-10H2,1-2H3
- InChI Key： XSZYBMMYQCYIPC-UHFFFAOYSA-N
- SMILES： NC1=CC(C)=C(C)C=C1N

Computed Properties

Exact Mass: 136.10000
Monoisotopic Mass: 136.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 99.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 52A^2

Experimental Properties

Color/Form: Not available
Density: 1.076
Melting Point: 125.0 to 128.0 deg-C
Boiling Point: 279.6℃ at 760 mmHg
Flash Point: 144.9 °C
Refractive Index: 1.618
Water Partition Coefficient: Slightly soluble in water.
PSA: 52.04000
LogP: 2.63020
Sensitiveness: Air & Light Sensitive
Solubility: Not available

4,5-Dimethyl-o-phenylenediamine Security Information

Symbol:
Prompt：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
HazardClass：6.1(a)
PackingGroup：II
TSCA：Yes
Storage Condition：2-8°C
Safety Term：6.1(a)
Packing Group：II
Risk Phrases：R36/37/38
Packing Group：II
Hazard Level：6.1(a)

4,5-Dimethyl-o-phenylenediamine Customs Data

HS CODE：2921590090
Customs Data：

China Customs Code:
2921590090

Overview:

2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,5-Dimethyl-o-phenylenediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM243541-25g	4,5-Dimethylbenzene-1,2-diamine	3171-45-7	95+%	25g	$102	2021-06-16
Chemenu	CM243541-100g	4,5-Dimethylbenzene-1,2-diamine	3171-45-7	95+%	100g	$299	2021-06-16
TRC	D476755-5g	4,5-Dimethyl-o-phenylenediamine	3171-45-7		5g	$ 69.00	2023-09-07
TRC	D476755-10 g	4,5-Dimethyl-o-phenylenediamine	3171-45-7		10g	$ 95.00	2022-01-09
TRC	D476755-25 g	4,5-Dimethyl-o-phenylenediamine	3171-45-7		25g	$ 185.00	2022-01-09
TRC	D476755-100 g	4,5-Dimethyl-o-phenylenediamine	3171-45-7		100g	$ 580.00	2022-01-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D831103-100g	4,5-Dimethyl-o-phenylenediamine	3171-45-7	97%	100g	￥2,203.00	2022-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D176605-5G	4,5-Dimethyl-o-phenylenediamine	3171-45-7		5g	¥1095.54	2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D176605-25G	4,5-Dimethyl-o-phenylenediamine	3171-45-7		25g	¥2198.31	2023-11-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D1083-5g	4,5-Dimethyl-o-phenylenediamine	3171-45-7	98.0%(LC)	5g	￥610.0	2022-05-30

4,5-Dimethyl-o-phenylenediamine Production Method

4,5-Dimethyl-o-phenylenediamine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3171-45-7)4,6-DIMETHYL-1,2-PHENYLENEDIAMINE

Order Number:sfd9690

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3171-45-7)4,5-Dimethyl-o-phenylenediamine

Order Number:A5719

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):630.0

Email:sales@amadischem.com